Cas no 637352-98-8 (4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine)

4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine structure
637352-98-8 structure
Product Name:4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine
CAS No:637352-98-8
MF:C11H8Cl2N2
MW:239.100620269775
CID:2190569
PubChem ID:18448404
Update Time:2025-04-21

4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine
    • 637352-98-8
    • SCHEMBL5648158
    • AKOS014986185
    • YTHKHTLLTQHLNM-UHFFFAOYSA-N
    • F1911-3003
    • DA-39594
    • Inchi: 1S/C11H8Cl2N2/c1-7-10(14-6-15-11(7)13)8-2-4-9(12)5-3-8/h2-6H,1H3
    • InChI Key: YTHKHTLLTQHLNM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C(C2C=CC(=CC=2)Cl)=NC=N1

Computed Properties

  • Exact Mass: 238.0064537Da
  • Monoisotopic Mass: 238.0064537Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25.8Ų
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